Cas no 98026-79-0 (3-bromo-1h-pyrrole-2,5-dione)
3-Bromo-1H-pyrrole-2,5-dione is a brominated derivative of maleimide, characterized by its reactive bromine substituent at the 3-position of the pyrrole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized heterocycles and pharmaceutical building blocks. Its electron-deficient structure facilitates nucleophilic substitution reactions, enabling selective modifications for applications in medicinal chemistry and materials science. The bromine moiety enhances reactivity in cross-coupling and cyclization reactions, offering synthetic flexibility. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its potential sensitivity to moisture and light.
3-bromo-1h-pyrrole-2,5-dione structure
Product Name:3-bromo-1h-pyrrole-2,5-dione
CAS No:98026-79-0
MF:C4H2BrNO2
MW:175.968180179596
MDL:MFCD09035063
CID:1989760
PubChem ID:11819550
Update Time:2025-10-22
3-bromo-1h-pyrrole-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1H-pyrrole-2,5-dione
- bromomaleimide
- 2-bromomaleimide
- CTK3E7868
- AGN-PC-00L5AV
- 4-bromomaleimide
- 3-bromopyrrole-2,5-dione
- 3-bromo-pyrrole-2,5-dione
- 3-bromo-pyrrole
- 3-bromopyrrole
- SureCN320755
- 3-brom-1H-pyrrol
- 1H-Pyrrole, 3-bromo-
- 3-Bromo-1H-pyrrole-2,5-dione, 3-Bromo-2,5-dihydro-2,5-dioxo-1H-pyrrole
- CS-0112984
- YDA02679
- LCZC2688
- CS-10874
- XH0978
- SCHEMBL589316
- QBLRHWLVSHLMSP-UHFFFAOYSA-N
- EN300-65098
- AC8268
- SY264831
- SB63898
- DB-424612
- 3-bromo-2,5-dihydro-1H-pyrrole-2,5-dione
- AKOS004122987
- 1H-Pyrrole-2,5-dione, 3-bromo-
- XH0507
- CHEMBL484256
- 98026-79-0
- 1H-Pyrrole-2,5-dione, 1-bromo-
- Z1258992610
- 3-bromomaleimide
- MFCD09035063
- 45514-47-4
- 3-bromo-1h-pyrrole-2,5-dione
-
- MDL： MFCD09035063
- Inchi： 1S/C4H2BrNO2/c5-2-1-3(7)6-4(2)8/h1H,(H,6,7,8)
- InChI Key： QBLRHWLVSHLMSP-UHFFFAOYSA-N
- SMILES： BrC1=CC(NC1=O)=O
Computed Properties
- Exact Mass: 174.92689g/mol
- Monoisotopic Mass: 174.92689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 49.66000
- LogP: 0.19750
3-bromo-1h-pyrrole-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333360-250mg |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 95%+ | 250mg |
$63 | 2021-08-18 | |
| Chemenu | CM333360-1g |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 95%+ | 1g |
$147 | 2021-08-18 | |
| Apollo Scientific | OR300516-1g |
2-Bromomaleimide |
98026-79-0 | 98% | 1g |
£41.00 | 2025-02-19 | |
| Apollo Scientific | OR300516-5g |
2-Bromomaleimide |
98026-79-0 | 98% | 5g |
£163.00 | 2025-02-19 | |
| Ambeed | A535797-100mg |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 97% | 100mg |
$28.0 | 2025-04-14 | |
| Ambeed | A535797-250mg |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 97% | 250mg |
$34.0 | 2025-04-14 | |
| Ambeed | A535797-1g |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 97% | 1g |
$126.0 | 2025-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226511-100mg |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 97% | 100mg |
￥141.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226511-250mg |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 97% | 250mg |
￥236.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226511-1g |
3-Bromo-1H-pyrrole-2,5-dione |
98026-79-0 | 97% | 1g |
￥413.0 | 2024-04-17 |
3-bromo-1h-pyrrole-2,5-dione Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:98026-79-0)3-bromo-1h-pyrrole-2,5-dione
Order Number:A1070378
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:44
Price ($):321.0
Email:sales@amadischem.com
3-bromo-1h-pyrrole-2,5-dione Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:98026-79-0)3-bromo-1h-pyrrole-2,5-dione
Purity:99%
Quantity:5g
Price ($):321.0